Cas no 1261922-14-8 (2-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol)

• Product Name: 2-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol
• CAS No: 1261922-14-8
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• MDL: MFCD18313064
• CID: 2621963
• PubChem ID: 53218756
• Update Time: 2025-06-18

2-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol, 95%
• 1261922-14-8
• MFCD18313064
• DTXSID00683655
• 2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• 4'-(Piperidine-1-sulfonyl)[1,1'-biphenyl]-2-ol
• 2-[4-(Piperidin-1-ylsulfonyl)phenyl]phenol

• MDL： MFCD18313064
• Inchi： 1S/C17H19NO3S/c19-17-7-3-2-6-16(17)14-8-10-15(11-9-14)22(20,21)18-12-4-1-5-13-18/h2-3,6-11,19H,1,4-5,12-13H2
• InChI Key： FFNPCHGJCPVXDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.10856464Da
• Monoisotopic Mass: 317.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66Ų